4-Chloro-5-fluoropyridine-2-amine hydrochloride

• Molecular Formula: C5H5Cl2FN2
• Molecular Weight: 183.01 g/mol
• IUPAC Name: 4-chloro-5-fluoropyridin-2-amine;hydrochloride
• InChI: InChI=1S/C5H4ClFN2.ClH/c6-3-1-5(8)9-2-4(3)7;/h1-2H,(H2,8,9);1H
• InChI Key: KOVXCXQSJIQHGE-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CN=C1N)F)Cl.Cl

Description

The compound identified as “MFCD31010158” is a chemical entity with unique properties and applications. This compound is utilized in various scientific research fields due to its distinct chemical structure and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of “MFCD31010158” involves specific reaction conditions and reagents. The exact synthetic route can vary, but typically includes steps such as:

Initial Reactant Preparation: The starting materials are prepared and purified.

Reaction Setup: The reactants are combined under controlled conditions, often involving catalysts or specific solvents.

Reaction Monitoring: The progress of the reaction is monitored using techniques like chromatography or spectroscopy.

Product Isolation: The desired product is isolated from the reaction mixture through methods such as crystallization or distillation.

Purification: The final compound is purified to remove any impurities.

Industrial Production Methods

In an industrial setting, the production of “MFCD31010158” is scaled up using large reactors and automated systems to ensure consistency and efficiency. The process involves:

Bulk Reactant Handling: Large quantities of reactants are handled using automated systems.

Continuous Monitoring: The reaction conditions are continuously monitored and adjusted to maintain optimal conditions.

Efficient Isolation and Purification: Advanced techniques like high-performance liquid chromatography (HPLC) are used for efficient isolation and purification of the compound.

Chemical Reactions Analysis

Types of Reactions

“MFCD31010158” undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

The common reagents and conditions used in these reactions include:

Oxidizing Agents: Potassium permanganate, hydrogen peroxide.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Solvents: Organic solvents like dichloromethane, ethanol.

Catalysts: Transition metal catalysts like palladium or platinum.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxidized derivatives, while reduction may produce reduced forms of the compound.

Scientific Research Applications

“MFCD31010158” has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent or intermediate in organic synthesis.

Biology: Employed in biochemical assays and studies involving enzyme interactions.

Medicine: Investigated for potential therapeutic applications and drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of “MFCD31010158” involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context.